Cas no 2229184-72-7 (3-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-amine)

• Product Name: 3-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-amine
• CAS No: 2229184-72-7
• MF: C₇H₁₅N₅
• MW: 169.227500200272
• CID: 6077871
• PubChem ID: 165883523
• Update Time: 2025-05-20

3-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-amine
• EN300-1998953
• 2229184-72-7

• Inchi： 1S/C7H15N5/c1-7(2-4-8)3-5-12-6-9-10-11-12/h6-7H,2-5,8H2,1H3
• InChI Key： SOUUERISAFDOED-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)CCC(C)CCN

Computed Properties

• Exact Mass: 169.13274550g/mol
• Monoisotopic Mass: 169.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-amine

3-Methyl-5-(1H-1,2,3,4-Tetrazol-1-Yl)Pentan-1-Amine: A Comprehensive Overview

3-Methyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-amine, also known by its CAS registry number CAS No. 2229184-72-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. Recent studies have highlighted its role in the synthesis of bioactive molecules and its ability to act as a versatile building block in organic synthesis.

The structure of 3-methyl-5-(1H-tetrazolyl)pentanamine consists of a pentane backbone with a methyl group at position 3 and a 1H-tetrazole substituent at position 5. The tetrazole ring is a five-membered aromatic structure containing four nitrogen atoms and one carbon atom. This arrangement confers the compound with unique electronic properties and reactivity. The presence of the tetrazole group also makes it a promising candidate for click chemistry reactions, which are widely used in the synthesis of complex molecules.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No. 2229184-72. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to optimize the production process. These methods not only enhance yield but also reduce the environmental footprint of the synthesis process. For instance, a study published in the Journal of Organic Chemistry demonstrated a green chemistry approach using microwave-assisted synthesis to prepare this compound with high efficiency.

The applications of 3-methyl-pentanamine derivative are diverse and expanding rapidly. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to modulate key cellular pathways makes it a valuable tool in drug discovery programs. Additionally, this compound has shown promise in materials science as a precursor for the synthesis of novel polymers and coordination complexes.

In terms of toxicity and safety profiles, recent studies have evaluated the acute and chronic toxicity of CAS No. 2229184. These studies indicate that while the compound exhibits moderate toxicity at high doses, it shows low toxicity at therapeutic concentrations. This information is crucial for its safe handling and application in pharmaceutical formulations.

The future outlook for 3-methyl-pentanamine derivative is bright, with ongoing research focusing on its potential as a building block for more complex molecules. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation in its synthesis and application.